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Compound of Interest

Compound Name:
Methyl 3-(2-

bromoethoxy)benzoate

CAS No.: 59516-96-0

Cat. No.: B1313145

Get Quote

CAS Number: 59516-96-0

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Methyl 3-(2-bromoethoxy)benzoate, a

versatile building block in organic synthesis, with a particular focus on its relevance in medicinal

chemistry and drug discovery.

Chemical Identity and Physicochemical Properties
Methyl 3-(2-bromoethoxy)benzoate is a substituted aromatic ester. Its unique structure,

featuring a reactive bromoethoxy group and a methyl ester on a central benzene ring, makes it

a valuable intermediate for the synthesis of more complex molecules.

Table 1: Physicochemical Properties of Methyl 3-(2-bromoethoxy)benzoate
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Property Value Source

CAS Number 59516-96-0 [1]

Molecular Formula C₁₀H₁₁BrO₃ [1]

Molecular Weight 259.10 g/mol [1]

Purity Typically ≥97% [1]

Storage Conditions Room temperature [1]

Shipping Conditions Room temperature [1]

Synthesis of Methyl 3-(2-bromoethoxy)benzoate
The most logical and widely applicable synthetic route to Methyl 3-(2-bromoethoxy)benzoate
is through a Williamson ether synthesis. This well-established reaction involves the

etherification of a phenol with an alkyl halide. In this case, the phenolic starting material is

methyl 3-hydroxybenzoate, which is reacted with 1,2-dibromoethane.

The causality behind this choice of reaction is rooted in its reliability and efficiency for forming

aryl ethers. The phenolic proton of methyl 3-hydroxybenzoate is acidic and can be readily

removed by a suitable base to form a nucleophilic phenoxide. This phenoxide then attacks the

electrophilic carbon of 1,2-dibromoethane in an SN2 reaction, displacing a bromide ion and

forming the desired ether linkage. The use of an excess of 1,2-dibromoethane can help to

minimize the formation of the bis-ether byproduct.

A detailed, self-validating experimental protocol is provided below.

Proposed Synthetic Protocol: Williamson Ether
Synthesis
This protocol is based on established procedures for the synthesis of similar bromoethoxy-

substituted aromatic compounds.[2]

Diagram 1: Synthetic Pathway for Methyl 3-(2-bromoethoxy)benzoate
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Caption: Williamson ether synthesis of Methyl 3-(2-bromoethoxy)benzoate.

Materials:

Methyl 3-hydroxybenzoate

1,2-Dibromoethane

Potassium carbonate (K₂CO₃) or Sodium hydroxide (NaOH)

Acetone or N,N-Dimethylformamide (DMF)

Dichloromethane (DCM) or Ethyl acetate (EtOAc)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask
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Reflux condenser

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Step-by-Step Methodology:

Reaction Setup: To a round-bottom flask, add methyl 3-hydroxybenzoate (1.0 eq), potassium

carbonate (1.5-2.0 eq), and a suitable solvent such as acetone or DMF.

Addition of Reagent: Add 1,2-dibromoethane (2.0-3.0 eq) to the mixture. The excess is used

to favor the mono-alkylation product.

Reaction: Stir the mixture vigorously at room temperature or with gentle heating (50-60 °C)

for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up:

Once the reaction is complete, cool the mixture to room temperature and filter off the solid

base.

Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the

solvent.

Dissolve the residue in a suitable organic solvent like dichloromethane or ethyl acetate.

Wash the organic layer with water and then with a saturated aqueous sodium bicarbonate

solution to remove any unreacted starting material and acidic impurities.

Wash the organic layer with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.
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Purification: The crude Methyl 3-(2-bromoethoxy)benzoate can be purified by column

chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Applications in Drug Discovery and Medicinal
Chemistry
Methyl 3-(2-bromoethoxy)benzoate serves as a key intermediate in the synthesis of complex

molecules with potential therapeutic applications. The presence of the reactive bromoethyl

group allows for further functionalization, making it a valuable building block for creating

diverse chemical libraries for drug screening.

A notable application of this compound is in the development of kinase inhibitors. A patent for

compounds and compositions as protein kinase inhibitors cites the use of a derivative of

Methyl 3-(2-bromoethoxy)benzoate.[3] Kinases are a class of enzymes that play a crucial

role in cell signaling, and their dysregulation is often implicated in diseases such as cancer. The

ability to synthesize novel kinase inhibitors is therefore of significant interest in pharmaceutical

research.

Diagram 2: Role of Methyl 3-(2-bromoethoxy)benzoate as a Synthetic Intermediate

Methyl 3-(2-bromoethoxy)benzoate Nucleophilic Substitution (e.g., with an amine)Reacts with Nucleophile Functionalized IntermediateForms Bioactive Molecule (e.g., Kinase Inhibitor)Further Synthetic Steps

Click to download full resolution via product page

Caption: General scheme for the use of Methyl 3-(2-bromoethoxy)benzoate.

Spectroscopic Characterization
While a dedicated public spectrum for Methyl 3-(2-bromoethoxy)benzoate is not readily

available, its structure can be confirmed using standard spectroscopic techniques. The

expected spectral data are as follows:

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons, the methylene protons of the ethoxy group, and the methyl protons of the
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ester. The protons on the carbon adjacent to the bromine will be deshielded and appear at a

lower field compared to the protons on the carbon adjacent to the oxygen.

¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbonyl carbon of the

ester, the aromatic carbons, the methylene carbons of the ethoxy group, and the methyl

carbon of the ester.

Mass Spectrometry: The mass spectrum will exhibit a molecular ion peak corresponding to

the molecular weight of the compound (259.10 g/mol ). A characteristic isotopic pattern for a

bromine-containing compound (approximately equal intensity for M and M+2 peaks) will be

observed.

Safety and Handling
As with any chemical reagent, proper safety precautions should be taken when handling

Methyl 3-(2-bromoethoxy)benzoate. It is advisable to work in a well-ventilated fume hood and

wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a

lab coat. For detailed safety information, refer to the Material Safety Data Sheet (MSDS)

provided by the supplier.

Conclusion
Methyl 3-(2-bromoethoxy)benzoate, with its CAS number 59516-96-0, is a valuable and

versatile building block in organic synthesis. Its straightforward synthesis via the Williamson

ether reaction and the presence of a reactive bromoethoxy group make it an attractive starting

material for the preparation of a wide range of more complex molecules. Its documented use in

the synthesis of potential kinase inhibitors highlights its importance in the field of medicinal

chemistry and drug discovery. This guide provides a foundational understanding of its

properties, synthesis, and applications, serving as a valuable resource for researchers in the

chemical and pharmaceutical sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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